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Compound of Interest

Compound Name:
2-Hydroxy-1-(4-

nitrophenyl)ethanone

CAS No.: 64611-67-2

Cat. No.: B1267310

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

safety information, and potential applications of 2-Hydroxy-1-(4-nitrophenyl)ethanone (CAS

No: 64611-67-2). Due to the limited availability of published experimental data for this specific

compound, this guide also contextualizes its characteristics within the broader class of

hydroxyacetophenones and provides representative experimental protocols based on

established chemical methodologies.

Core Chemical Identity and Properties
2-Hydroxy-1-(4-nitrophenyl)ethanone is a substituted acetophenone characterized by a

hydroxyl group on the alpha-carbon of the ethanone chain and a nitro group at the para

position of the phenyl ring.
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Identifier Value Reference

Chemical Name
2-Hydroxy-1-(4-

nitrophenyl)ethanone

CAS Number 64611-67-2 [1]

Molecular Formula C₈H₇NO₄ [1]

Molecular Weight 181.15 g/mol

Canonical SMILES
O=C(C1=CC=C(--INVALID-

LINK--=O)C=C1)CO

InChI Key
DRGHCHSDUDQWHJ-

UHFFFAOYSA-N

Physicochemical Properties
The following table summarizes the key physicochemical properties of 2-Hydroxy-1-(4-
nitrophenyl)ethanone. These properties are crucial for its handling, storage, and application in

experimental settings.

Property Value Reference

Appearance Solid

Melting Point 140-143 °C [1]

Boiling Point 338.4 °C at 760 mmHg [1]

Density 1.39 g/cm³ [1]

Flash Point 152.6 °C [1]

pKa (Predicted) 12.42 ± 0.10 [1]

LogP (Predicted) 1.293 [1]

Storage Temperature
Room Temperature, Sealed in

Dry Conditions
[1]
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Synthesis of 2-Hydroxy-1-(4-nitrophenyl)ethanone
The most common and highest-yielding synthetic route to 2-Hydroxy-1-(4-
nitrophenyl)ethanone is through the hydrolysis of its α-bromo precursor, 2-bromo-1-(4-

nitrophenyl)ethanone (also known as 4-nitrophenacyl bromide).

Synthetic Pathway

Starting Material

Final Product

4-Nitrophenacyl Bromide
(CAS: 99-81-0)

2-Hydroxy-1-(4-nitrophenyl)ethanone
(CAS: 64611-67-2)

Hydrolysis
(e.g., aq. NaHCO₃ or H₂O/Base)

Click to download full resolution via product page

Caption: Synthesis of 2-Hydroxy-1-(4-nitrophenyl)ethanone from 4-Nitrophenacyl Bromide.

Experimental Protocol: Synthesis via Hydrolysis of 4-
Nitrophenacyl Bromide
The following is a representative experimental protocol for the synthesis of 2-Hydroxy-1-(4-
nitrophenyl)ethanone, adapted from general procedures for the conversion of α-haloketones

to α-hydroxyketones.

Materials:

2-Bromo-1-(4-nitrophenyl)ethanone (4-nitrophenacyl bromide)
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Sodium bicarbonate (NaHCO₃)

Acetone

Water (deionized)

Ethyl acetate

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Magnetic stirrer with heating plate

Separatory funnel

Rotary evaporator

Büchner funnel and filter flask

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, suspend 10.0 g (40.9 mmol) of 2-bromo-1-(4-nitrophenyl)ethanone in a

mixture of 100 mL of acetone and 50 mL of water.

Addition of Base: To the suspension, add 6.88 g (81.9 mmol) of sodium bicarbonate in

portions over 15 minutes.

Reaction: Heat the mixture to reflux and maintain for 4-6 hours. The progress of the reaction

can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g.,

ethyl acetate/hexane).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267310?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the

acetone using a rotary evaporator.

Extraction: Transfer the remaining aqueous mixture to a separatory funnel and extract with

ethyl acetate (3 x 75 mL).

Washing: Combine the organic layers and wash with water (2 x 50 mL) and then with brine

(1 x 50 mL).

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent in vacuo to yield the crude product.

Purification: The crude solid can be purified by recrystallization from a suitable solvent

system, such as ethanol/water or ethyl acetate/hexane, to afford pure 2-Hydroxy-1-(4-
nitrophenyl)ethanone.

Spectroscopic and Analytical Data
There is a notable absence of publicly available experimental spectroscopic data (¹H NMR, ¹³C

NMR, IR, Mass Spectrometry) for 2-Hydroxy-1-(4-nitrophenyl)ethanone. Major chemical

suppliers, such as Sigma-Aldrich, explicitly state that they do not collect analytical data for this

product as it is supplied for early discovery research. Researchers are advised to perform their

own analytical characterization upon synthesis or purchase to confirm the identity and purity of

the compound.

Safety and Handling
A specific Safety Data Sheet (SDS) for 2-Hydroxy-1-(4-nitrophenyl)ethanone is not readily

available. However, based on the SDS for the structurally similar compound 2-bromo-1-(4-

nitrophenyl)ethanone, the following hazards should be anticipated.

GHS Hazard Classification (Anticipated)
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs (Kidney, Liver) through

prolonged or repeated

exposure if swallowed

Hazardous to the Aquatic

Environment, Acute Hazard
Category 3 H402: Harmful to aquatic life

Recommended Precautionary Measures
P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

Applications in Research and Drug Development
Direct studies on the biological activity or applications of 2-Hydroxy-1-(4-
nitrophenyl)ethanone are not available in the current scientific literature. However, the

broader class of substituted acetophenones is known for a wide range of pharmacological

activities, suggesting potential areas of investigation for this compound.
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Context within Substituted Acetophenones
Substituted acetophenones are versatile scaffolds in medicinal chemistry and are known to

exhibit various biological activities, including:

Antimicrobial and Antifungal Activity: Many hydroxy-substituted acetophenones have

demonstrated significant activity against various bacterial and fungal strains, including

important plant pathogens[2][3].

Antioxidant and Anti-inflammatory Properties: The phenolic nature of many acetophenones

contributes to their antioxidant potential by scavenging free radicals. Compounds like

paeonol and apocynin are well-studied for their anti-inflammatory effects[3][4].

Cytotoxic and Anticancer Potential: Certain acetophenone derivatives have been

investigated for their cytotoxic effects against various cancer cell lines[3][5].

Given its structure, 2-Hydroxy-1-(4-nitrophenyl)ethanone could be a valuable intermediate

for the synthesis of more complex molecules or a candidate for screening in assays related to

the activities mentioned above. The nitroaromatic moiety is also a key feature in several

approved drugs, although it can also be associated with toxicity[2][3].

Potential as a Synthetic Intermediate
The α-hydroxyketone functionality is a valuable synthon in organic synthesis. It can be a

precursor to various heterocyclic compounds and other complex molecules. For instance, the

closely related 2-bromo-1-(4-hydroxyphenyl)ethanone is a known intermediate in the synthesis

of adrenaline-type drugs[6]. This suggests that 2-Hydroxy-1-(4-nitrophenyl)ethanone could

serve a similar role as a building block in pharmaceutical synthesis.

Conclusion
2-Hydroxy-1-(4-nitrophenyl)ethanone is a chemical compound with well-defined physical

properties but limited publicly available biological and spectroscopic data. Its synthesis is

straightforward, primarily through the hydrolysis of its bromo-precursor. While its direct

applications are yet to be explored, its structural features place it within the versatile class of

substituted acetophenones, which are of significant interest in drug discovery and development

for their diverse pharmacological activities. Researchers working with this compound should
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perform thorough in-house characterization and handle it with the precautions appropriate for a

potentially hazardous substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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